Cas no 1804034-15-8 (Ethyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate)

• Product Name: Ethyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate
• CAS No: 1804034-15-8
• MF: C₁₃H₁₅BrF₂O₃
• MW: 337.157210588455
• CID: 4957609
• Update Time: 2025-05-24

Ethyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate

• Inchi： 1S/C13H15BrF2O3/c1-2-18-12(17)10-6-9(4-3-5-14)7-11(8-10)19-13(15)16/h6-8,13H,2-5H2,1H3
• InChI Key： SXMIINQYULRVSL-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C=C(C(=O)OCC)C=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 277
• XLogP3: 4.4
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate

Ethyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate (CAS No. 1804034-15-8): A Comprehensive Overview

Ethyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate, identified by its CAS number 1804034-15-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of both a bromopropyl side chain and a difluoromethoxy substituent imparts distinct chemical properties that make it a valuable scaffold for further derivatization and investigation.

The molecular structure of Ethyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate consists of a benzoate core, which is a well-known pharmacophore in many drugs, modified with two key functional groups. The bromopropyl group introduces a bromine atom into the molecule, which can serve as a handle for further chemical modifications such as cross-coupling reactions. On the other hand, the difluoromethoxy group enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for drug development.

In recent years, there has been growing interest in the synthesis and characterization of benzoate derivatives due to their diverse biological activities. Ethyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate has been studied for its potential role in various pharmacological pathways. For instance, its structural motif is reminiscent of several known antiviral and anti-inflammatory agents, suggesting that it may exhibit similar therapeutic effects. Preliminary studies have hinted at its activity against certain enzymatic targets, which could be exploited for the treatment of inflammatory diseases and infections.

The synthesis of Ethyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromopropyl group typically involves bromination reactions, while the incorporation of the difluoromethoxy group often requires fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high yield and purity.

The pharmacological profile of Ethyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate has been explored through both in vitro and in vivo studies. In cell-based assays, the compound has shown promise in modulating key signaling pathways involved in inflammation and immune response. Specifically, it has demonstrated inhibitory effects on enzymes such as COX-2 and LOX-5, which are crucial mediators of inflammatory processes. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide.